![molecular formula C20H30F2N4O4 B2445032 Ethyl 4-((3-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)ureido)methyl)cyclohexanecarboxylate CAS No. 2034519-24-7](/img/structure/B2445032.png)
Ethyl 4-((3-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)ureido)methyl)cyclohexanecarboxylate
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Description
Ethyl 4-((3-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)ureido)methyl)cyclohexanecarboxylate is a useful research compound. Its molecular formula is C20H30F2N4O4 and its molecular weight is 428.481. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques
Ethyl 1,3-cyclohexadien-1-carboxylate, a related compound, has been utilized in various synthesis techniques. Notably, it's used in Diels-Alder reactions to create bicyclo[2.2.2] octanes and to synthesize aromatic esters. This compound is also important in the synthesis of biologically significant molecules like tabtoxin and sirenin. An improved synthesis procedure employing microwave activation and dry media techniques has been developed to enhance yield and efficiency of the synthesis process (Tesson & Deshayes, 2000).
Medicinal Chemistry
In the field of medicinal chemistry, derivatives of cyclohexanecarboxylate have been synthesized and tested for various biological activities. For example, cyclohexyl or benzyl isocyanide derivatives have been synthesized and evaluated for potential pharmaceutical applications (Sañudo et al., 2006). Additionally, ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and related compounds have been synthesized and screened for their antimicrobial and antioxidant activities, showing significant potential in these areas (Raghavendra et al., 2016).
Organic Synthesis
Derivatives of cyclohexanecarboxylate have been employed in organic synthesis, demonstrating their versatility in creating complex molecules. For instance, the use of ethyl 2-oxocyclohexanecarboxylate as a novel ligand facilitated various copper-catalyzed coupling reactions, highlighting its significance in the synthesis of diverse organic compounds (Lv & Bao, 2007).
properties
IUPAC Name |
ethyl 4-[[[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methylcarbamoylamino]methyl]cyclohexane-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30F2N4O4/c1-2-29-18(27)15-5-3-13(4-6-15)11-23-19(28)24-12-16-25-17(26-30-16)14-7-9-20(21,22)10-8-14/h13-15H,2-12H2,1H3,(H2,23,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFTUIZJSRSKUAI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCC(CC1)CNC(=O)NCC2=NC(=NO2)C3CCC(CC3)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30F2N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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